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Compound of Interest

Compound Name: 3-Amino-2-chlorobenzylamine

Cat. No.: B15328617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
In the pursuit of novel chemical entities for drug discovery and development, a comprehensive

understanding of available building blocks is paramount. This technical guide addresses the

chemical identity and properties of "3-Amino-2-chlorobenzylamine." However, extensive

database searches indicate that this specific substitution pattern is not a readily available or

well-documented compound. Therefore, this guide focuses on providing a detailed comparative

analysis of its closely related and commercially available isomers: 2-Chlorobenzylamine and 3-

Chlorobenzylamine. This document serves as a vital resource for researchers, offering key

identifiers, physicochemical properties, and a logical workflow for their potential application in

synthetic chemistry.

Introduction
Chlorinated benzylamines are a class of organic compounds that serve as versatile

intermediates in the synthesis of a wide range of biologically active molecules. The presence of

a chlorine atom on the benzene ring and an aminomethyl group provides multiple reaction sites

for further chemical modifications, making them valuable synthons in medicinal chemistry. This

guide aims to provide a centralized repository of technical information on key isomers within

this chemical family to aid researchers in their synthetic endeavors.
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Comparative Analysis of 2-Chlorobenzylamine and
3-Chlorobenzylamine
While data for 3-Amino-2-chlorobenzylamine is not readily available, a wealth of information

exists for its structural isomers. The following tables summarize the key identifiers and

physicochemical properties of 2-Chlorobenzylamine and 3-Chlorobenzylamine, facilitating a

clear comparison for researchers selecting building blocks for their synthetic pathways.

Table 1: Chemical Identifiers
Identifier 2-Chlorobenzylamine 3-Chlorobenzylamine

CAS Number 89-97-4[1][2] 4152-90-3[3][4]

IUPAC Name
(2-

chlorophenyl)methanamine[1]

(3-

chlorophenyl)methanamine[4]

[5]

Synonyms o-Chlorobenzylamine
m-Chlorobenzylamine, 1-(3-

chlorophenyl)methanamine[3]

Chemical Formula C₇H₈ClN[1] C₇H₈ClN[3][4]

PubChem CID 66648[1] 77802[4][5]

Canonical SMILES C1=CC=C(C(=C1)CN)Cl C1=CC(=CC(=C1)Cl)CN[4][5]

InChI Key
KDDNKZCVYQDGKE-

UHFFFAOYSA-N

BJFPYGGTDAYECS-

UHFFFAOYSA-N[3][4]

Table 2: Physicochemical Properties
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Property 2-Chlorobenzylamine 3-Chlorobenzylamine

Molecular Weight 141.60 g/mol [1] 141.60 g/mol

Appearance
Colorless to pale yellow

liquid[2]

Clear colorless to light yellow

liquid[3]

Boiling Point 103-104 °C at 11 mmHg 110-112 °C at 17 mmHg

Density 1.173 g/mL at 25 °C 1.159 g/mL at 25 °C

Refractive Index n20/D 1.562 (lit.) n20/D 1.559 (lit.)

Experimental Considerations
The reactivity of the amine and the chloro-substituted aromatic ring are the primary

considerations for synthetic chemists. The position of the chlorine atom influences the

electronic properties of the benzene ring and, consequently, its reactivity in electrophilic

aromatic substitution reactions. Similarly, the basicity of the amino group can be subtly affected

by the position of the electron-withdrawing chlorine atom.

Logical Workflow for Synthetic Application
The following diagram illustrates a generalized workflow for the utilization of chlorinated

benzylamines as intermediates in a synthetic research project. This workflow is applicable to

both 2-Chlorobenzylamine and 3-Chlorobenzylamine.
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Generalized Synthetic Workflow for Chlorinated Benzylamines

Purification & Analysis

Final Product

2-Chlorobenzylamine
(CAS: 89-97-4)

Functional Group Transformation
(e.g., Acylation, Alkylation)

Coupling Reactions
(e.g., Suzuki, Buchwald-Hartwig)

3-Chlorobenzylamine
(CAS: 4152-90-3)

Chromatography
(e.g., Column, HPLC)

Spectroscopic Characterization
(e.g., NMR, MS)

Target Molecule

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chlorobenzylamine | C7H8ClN | CID 66648 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15328617?utm_src=pdf-body-img
https://www.benchchem.com/product/b15328617?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorobenzylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15328617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. nbinno.com [nbinno.com]

3. 3-Chlorobenzylamine, 98% 25 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

4. 3-Chlorobenzylamine, 98% | Fisher Scientific [fishersci.ca]

5. 3-Chlorobenzylamine, 97% | Fisher Scientific [fishersci.ca]

To cite this document: BenchChem. [Navigating the Landscape of Chlorinated
Benzylamines: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15328617#3-amino-2-chlorobenzylamine-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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